Cas no 133928-64-0 (2-Chloro-N,3-dimethyl-N-phenylisonicotinamide)
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide
- 2-Chloro-3-methyl-N-methyl-N-phenylisonicotinamide
- 2-chloro-N,3-dimethyl-N-phenyl-4-Pyridinecarboxamide
- 2-Chloro-N,3-dimethyl-N-phenylisonicotimide
- 2-chloro-N,3-dimethyl-N-phenylpyridine-4-carboxamide
- 2-chloro-3,N-dimethylisonicotinanilide
- 2-chloro-3-N-dimethyl-N-phenylisonicotinamide
- 4-Pyridinecarboxamide,2-chloro-N,3-dimethyl-N-phenyl
- 133928-64-0
- DB-082834
- DTXSID00567865
- GYLIQEMRUQOVEK-UHFFFAOYSA-N
- AKOS015995110
- SCHEMBL738457
- HS-3106
- 2-chloro-3,N-dimethyl-N-phenylisonicotinamide
-
- Inchi: 1S/C14H13ClN2O/c1-10-12(8-9-16-13(10)15)14(18)17(2)11-6-4-3-5-7-11/h3-9H,1-2H3
- InChI Key: GYLIQEMRUQOVEK-UHFFFAOYSA-N
- SMILES: ClC1C(C)=C(C=CN=1)C(N(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 260.07200
- Monoisotopic Mass: 260.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 33.2Ų
Experimental Properties
- PSA: 33.20000
- LogP: 3.32000
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM176932-1g |
2-chloro-N,3-dimethyl-N-phenylisonicotinamide |
133928-64-0 | 95% | 1g |
$482 | 2021-08-05 | |
| Chemenu | CM176932-1g |
2-chloro-N,3-dimethyl-N-phenylisonicotinamide |
133928-64-0 | 95% | 1g |
$458 | 2022-06-13 | |
| Alichem | A019116220-1g |
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide |
133928-64-0 | 95% | 1g |
428.48 USD | 2021-05-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1770419-1g |
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide |
133928-64-0 | 98% | 1g |
¥4076.00 | 2024-08-09 |
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide
Introduction to 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide (CAS No. 133928-64-0)
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide, identified by its Chemical Abstracts Service (CAS) number 133928-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isonicotinamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide, including the presence of a chloro substituent, dimethyl groups, and a phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.
The significance of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide lies in its potential as a lead compound for drug discovery. Isonicotinamide derivatives have been extensively studied due to their resemblance to the structure of nicotinic acid derivatives, which are widely used in the treatment of hyperlipidemia and diabetes. The chloro group in 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide enhances its ability to interact with biological targets, such as enzymes and receptors, thereby increasing its pharmacological efficacy. Additionally, the dimethyl and phenyl substituents contribute to steric hindrance and electronic effects that can fine-tune the compound's binding affinity and selectivity.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including infectious diseases, cancer, and inflammatory disorders. 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide has been investigated for its potential antiviral and anti-inflammatory properties. Studies have shown that isonicotinamide derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the chloro group in 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide may further enhance its inhibitory effects by improving binding interactions with these enzymes.
Moreover, the compound's structural framework provides a versatile platform for designing next-generation drugs. Researchers have explored various synthetic strategies to modify 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide, including introducing additional functional groups or altering the substitution patterns. These modifications aim to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. For instance, computational studies have suggested that incorporating hydrophilic groups could improve water solubility while maintaining biological activity.
The pharmacological profile of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide has been evaluated through in vitro and in vivo experiments. Preliminary results indicate that this compound exhibits promising activity against certain bacterial strains by interfering with essential metabolic pathways. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy. The combination of structural flexibility and biological activity makes 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide an attractive candidate for further development.
Advances in high-throughput screening (HTS) technologies have accelerated the discovery process for novel bioactive compounds like 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of lead candidates with high precision. The integration of machine learning algorithms has further enhanced HTS by predicting potential drug candidates based on structural features and known biological activities. This approach has been instrumental in identifying promising derivatives of isonicotinamide-based compounds.
The synthesis of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination reactions to introduce the chloro group, alkylation to add the dimethyl substituents, and condensation reactions to form the isonicotinamide core. Recent developments in catalytic methods have improved the efficiency of these reactions while minimizing waste generation. Green chemistry principles have also been applied to develop more sustainable synthetic routes.
The role of computational chemistry in understanding the behavior of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide cannot be overstated. Molecular modeling techniques provide insights into how the compound interacts with biological targets at the atomic level. These studies help predict binding affinities, identify key interaction sites, and optimize drug design. Additionally, computational methods can simulate metabolic pathways to assess potential drug-drug interactions and toxicity profiles.
In conclusion,2-Chloro-N,3-dimethyl-N-phenylisonicotinamide (CAS No. 133928-64-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for drug development,and ongoing research continues to uncover new possibilities for its use in treating various diseases。The integration of experimental and computational approaches will further enhance our understanding of this compound's pharmacological properties,leading to more effective therapeutic strategies.
133928-64-0 (2-Chloro-N,3-dimethyl-N-phenylisonicotinamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)